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Compound of Interest

Compound Name: Domperidone Impurity D

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Impurity Profiling
in Domperidone Manufacturing

Domperidone is a widely used prokinetic and antiemetic agent that functions as a peripheral
dopamine D2-receptor antagonist.[1] As with any active pharmaceutical ingredient (API),
ensuring its purity is paramount to the safety and efficacy of the final drug product. Regulatory
bodies worldwide, guided by frameworks such as the International Council for Harmonisation
(ICH), mandate rigorous control over impurities.[1][2] This guide provides a comprehensive
technical overview of a key process-related impurity, Domperidone Impurity D, offering
insights into its chemical identity, formation, analytical characterization, and control strategies.

Section 1: Chemical Identity and Physicochemical
Properties of Domperidone Impurity D

Domperidone Impurity D is a significant process-related impurity that requires careful
monitoring during the manufacturing of domperidone. A thorough understanding of its chemical
structure and properties is the foundation for developing effective analytical and control
methods.
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Chemical Structure and Nomenclature

Domperidone Impurity D is structurally similar to the parent drug, with the key difference
being the presence of an additional 3-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)propyl group.

IUPAC Name: 5-chloro-3-(3-(2-o0x0-2,3-dihydro-1H-benzo[d]imidazol-1-yl)propyl)-1-(1-(3-(2-
o0xo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)propyl)piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-
one[3][4]

Synonym: 3-[3-(2,3-Dihydro-2-oxo0-1H-benzimidazol-1-yl)propyl] Domperidone[5]

Chemical Structure:

Domperidone Synthesis and Impurity D Formation
Intermediate 2
(5-chlor0-1-(piperidin-4-y1)-1,3-dihydr0-2H-benzimidazol-Z-W/,\
Intermediate 1 Over-alkylation (Side Reaction Domperidone Impurity D)
(1-(3-chloropropyl)-1,3-dihydro-2H-benzimidazol-2-one)

HPLC/UPLC Analysis Workflow

Sample Preparation Lo Chromatographic Separation UV Detection Data Analysis
QDissolution in a suitable solvent) Injection into HPLC/UPLC System (C18 Column, Gradient Elution) (at 280 nm) (Peak identification and quantification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. DoMperidone EP IMpurity D | C32H34CIN703 | CID 71316188 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. benchchem.com [benchchem.com]

4. pharmaceresearch.com [pharmaceresearch.com]

5. Domperidone EP Impurity D | 1614255-34-3 | SynZeal [synzeal.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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